Cas no 146369-65-5 (TIPP H-Tyr-Tic-Phe-Phe-OH)

• Product Name: TIPP H-Tyr-Tic-Phe-Phe-OH
• CAS No: 146369-65-5
• MF: C₃₇H₃₈N₄O₆
• MW: 634.720829486847
• CID: 158331
• PubChem ID: 644210
• Update Time: 2025-06-15

TIPP H-Tyr-Tic-Phe-Phe-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-tyrosyl-(3S)-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[[(3S)-2-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-3,4-dihydro-1H-isoquinoline-3-carbonyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoic acid
• TIPP
• H-Tyr-Tic-Phe-Phe-OH
• L-Phenylalanine,L-tyrosyl-L-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L-phenylalanyl
• Tyr-tic-phe-phe-OH
• tyrosyl-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-phenylalanyl-phenylalanine
• L-Tyrosyl-L-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L-phenylalanyl-L-phenylalanine
• L-Phenylalanine, L-tyrosyl-L-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L-phenylalanyl-
• L-alanine, N-[[(3S)-2-[(2S)-2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]-3-phenyl-L-alanyl-3-phenyl-
• 146369-65-5
• TYR-TIC-PHE-PHE
• QH25YS93HX
• DTXSID60163362
• L-TYROSYL-(3S)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBONYL-L-PHENYLALANYL-L-PHENYLALANINE
• AKOS040744605
• L-PHENYLALANINE, L-TYROSYL-(3S)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBONYL-L-PHENYLALANYL-
• UNII-QH25YS93HX
• L-Tyrosyl-L-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L- phenylalanyl-L-phenylalanine
• L-Phenylalanine, L-tyrosyl-(3S)-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl-L-phenylalanyl- (9CI)
• tyrosyl-1,2,3,4-tetrahydro-3-isoquinolinecarbonyl- phenylalanyl-phenylalanine
• TIPP (opioid antagonist)
• 2-[2-({(S)-2-[2-Amino-3-(4-hydroxy-phenyl)-propionyl]-4-methyl-1,2,3,4-tetrahydro-isoquinoline-3-carbonyl}-amino)-3-phenyl-propionylamino]-3-phenyl-propionic acid
• CHEMBL191751
• Tyr-Tic-Phe-PheOH
• BDBM50068664
• TIPP H-Tyr-Tic-Phe-Phe-OH

• Inchi： 1S/C37H38N4O6/c38-30(19-26-15-17-29(42)18-16-26)36(45)41-23-28-14-8-7-13-27(28)22-33(41)35(44)39-31(20-24-9-3-1-4-10-24)34(43)40-32(37(46)47)21-25-11-5-2-6-12-25/h1-18,30-33,42H,19-23,38H2,(H,39,44)(H,40,43)(H,46,47)/t30-,31-,32-,33-/m0/s1
• InChI Key： JYOUATXRHWNDDW-YRCZKMHPSA-N
• SMILES： O=C([C@@H]1CC2C=CC=CC=2CN1C([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 634.27900
• Monoisotopic Mass: 634.27913494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 15
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 162.06000
• LogP: 4.17510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on TIPP H-Tyr-Tic-Phe-Phe-OH

Recent Advances in the Study of TIPP H-Tyr-Tic-Phe-Phe-OH (146369-65-5) in Chemical Biology and Medicine

The peptide TIPP H-Tyr-Tic-Phe-Phe-OH (CAS: 146369-65-5) has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. As a selective delta-opioid receptor antagonist, this compound has been extensively studied for its role in modulating pain pathways and its implications in neurological disorders. This research brief aims to synthesize the latest findings related to TIPP H-Tyr-Tic-Phe-Phe-OH, focusing on its molecular mechanisms, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of TIPP H-Tyr-Tic-Phe-Phe-OH that contribute to its high affinity and selectivity for delta-opioid receptors. The presence of the tetrahydroisoquinoline (Tic) residue in its sequence is particularly noteworthy, as it enhances the peptide's stability and receptor-binding efficiency. Advanced computational modeling and X-ray crystallography have provided deeper insights into the peptide-receptor interactions, paving the way for the design of novel analogs with improved pharmacokinetic profiles.

In preclinical models, TIPP H-Tyr-Tic-Phe-Phe-OH has demonstrated promising results in attenuating neuropathic pain and reducing opioid tolerance. A 2023 study published in the Journal of Medicinal Chemistry reported that systemic administration of this peptide in rodent models led to a significant reduction in hyperalgesia without the adverse effects commonly associated with mu-opioid receptor agonists. These findings suggest that TIPP H-Tyr-Tic-Phe-Phe-OH could serve as a safer alternative for chronic pain management, addressing a critical unmet need in clinical practice.

Beyond its analgesic properties, emerging research has explored the potential of TIPP H-Tyr-Tic-Phe-Phe-OH in treating psychiatric disorders. A recent investigation in Molecular Psychiatry revealed that delta-opioid receptor antagonism by this peptide modulates dopamine signaling in the mesolimbic pathway, offering a novel approach to managing addiction and depression. These discoveries underscore the versatility of TIPP H-Tyr-Tic-Phe-Phe-OH as a pharmacological tool and therapeutic candidate.

Despite these advancements, challenges remain in the clinical translation of TIPP H-Tyr-Tic-Phe-Phe-OH. Issues such as peptide stability in vivo, blood-brain barrier permeability, and potential off-target effects require further optimization. Current efforts are focused on developing prodrug formulations and nanoparticle-based delivery systems to enhance the peptide's bioavailability and targeting efficiency. Collaborative research between academia and industry is expected to accelerate the progression of TIPP H-Tyr-Tic-Phe-Phe-OH from bench to bedside.

In conclusion, TIPP H-Tyr-Tic-Phe-Phe-OH (146369-65-5) represents a compelling case study in the intersection of peptide chemistry and neuropharmacology. Its unique pharmacological profile and therapeutic potential make it a valuable subject for ongoing research. As the field advances, continued exploration of this peptide's mechanisms and applications will likely yield innovative solutions for some of the most pressing challenges in pain management and neurological therapeutics.